N-Hexyl-3-methoxyaniline

• CAS No.: 72504-91-7
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-hexyl-3-methoxyaniline
• InChI: InChI=1S/C13H21NO/c1-3-4-5-6-10-14-12-8-7-9-13(11-12)15-2/h7-9,11,14H,3-6,10H2,1-2H3
• InChI Key: KDAAZJGHSSHRLU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC1=CC(=CC=C1)OC

Description

N-Hexyl-3-methoxyaniline is a useful research compound. Its molecular formula is C13H21NO and its molecular weight is 207.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloroanisole (74 mg, 0.52 mmol) reacted with n-hexylamine (65 mg, 0.64 mmol) according to procedure B using 1 mol % of Pd(dba)2, 2 mol % of Ph5FcP(t-Bu)2, and sodium tert-butoxide (58 mg, 0.60 mmol) in toluene at 100° C. to give the title compound (103 mg, 95%) as a colorless oil. Also 3-bromoanisole was converted to the title amine in 85% yield by procedure A: 1H-NMR (400 MHz, CDCl3): δ 6.99 (t, 1H, J=8.0 Hz), 6.19-6.13 (m, 2H), 6.08 (app.t, 1H, J=2.4 Hz), 3.70 (s, 3H), 3.55 (bs, 1H), 3.01 (t, 2H, J=7.2 Hz), 1.53 (m, 2H), 1.33 (m, 2H), 1.24 (m, 4H), 0.83 (t, 3H, J=6.8 Hz). 13C{1H}-NMR (100 MHz, CDCl3): δ 160.81, 149.91, 129.87, 105.86, 102.09, 98.53, 55.01, 43.95, 31.61, 29.47, 26.81, 22.60, 14.01. GC/MS(EI): m/z 207 (M+), 136. Anal. Calcd for C13H21NO: C, 75.23; H, 10.21; N, 6.76. Found: C,75.25; H, 10.33; N, 6.86.